3-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine
Overview
Description
3-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine is a chemical compound with the molecular formula C13H8F3NO. It has a molecular weight of 251.21 . The IUPAC name for this compound is (3-methyl-2-pyridinyl)(3,4,5-trifluorophenyl)methanone .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H8F3NO/c1-7-3-2-4-17-12(7)13(18)8-5-9(14)11(16)10(15)6-8/h2-6H,1H3 . This indicates that the molecule consists of a pyridine ring with a methyl group at the 3rd position and a trifluorobenzoyl group at the 2nd position.Scientific Research Applications
Luminescent Materials
Research on rhenium(I) tricarbonyl complexes with pyridine-functionalized N-heterocyclic carbene ligands, including derivatives related to 3-Methyl-2-(3,4,5-trifluorobenzoyl)pyridine, has shown applications in developing blue-green luminescent materials. These complexes are notable for their rare emission wavelengths in the blue-green region, potentially useful in photophysical studies and luminescent material development (Li et al., 2012).
Chemosensory Materials
Polyfluorenes with pyridine-based groups, akin to this compound, have been synthesized for use as chemosensory materials. These polymers exhibit fluorescence quenching in the presence of metal ions, suggesting applications in the development of sensitive materials for detecting metal ions (Du et al., 2007).
Catalysis
Research into palladium pincer-type complexes with pyridine-bridged bis(1,2,3-triazolin-5-ylidenes) includes the synthesis and characterization of compounds related to this compound. These studies highlight potential applications in catalysis, although the stability of these complexes under catalytic conditions requires further investigation (Wang et al., 2018).
Organic Light-Emitting Diodes (OLEDs)
Compounds similar to this compound have been used in the development of high-efficiency orange-red iridium(III) complexes for OLEDs. These complexes demonstrate high external quantum efficiency, indicating their potential for improving OLED performance (Su et al., 2021).
Pyridine Derivatives in Drug Synthesis
The synthesis and characterization of novel compounds, including those related to this compound, for potential use in drug synthesis have been explored. These studies provide insights into the development of new pharmaceuticals and highlight the versatility of pyridine derivatives in medicinal chemistry applications (Bhoi et al., 2016).
Properties
IUPAC Name |
(3-methylpyridin-2-yl)-(3,4,5-trifluorophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F3NO/c1-7-3-2-4-17-12(7)13(18)8-5-9(14)11(16)10(15)6-8/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TTWXNVSVBFQSTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CC=C1)C(=O)C2=CC(=C(C(=C2)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-Methylpiperidin-1-YL)ethyl]propan-2-amine](/img/structure/B1463136.png)
![3-[3-(2-Methoxyethyl)-1,2,4-oxadiazol-5-YL]piperidine](/img/structure/B1463147.png)
